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Compound of Interest

Compound Name:
N-(3-Oxodecanoyl)-L-homoserine

lactone

Cat. No.: B137644 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with N-(3-Oxodecanoyl)-L-homoserine lactone
(also known as 3-oxo-C12-HSL). Adherence to these procedures is vital for ensuring laboratory

safety and proper handling of this quorum-sensing signaling molecule.

Hazard Identification and Personal Protective
Equipment
N-(3-Oxodecanoyl)-L-homoserine lactone is classified as harmful if swallowed and can

cause skin and serious eye irritation.[1][2] It may also cause respiratory irritation.[2] Therefore,

the use of appropriate personal protective equipment (PPE) is mandatory to minimize

exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b137644?utm_src=pdf-interest
https://www.benchchem.com/product/b137644?utm_src=pdf-body
https://www.benchchem.com/product/b137644?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC48086.html
https://aksci.com/sds/9030CA_SDS.pdf
https://aksci.com/sds/9030CA_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Required Equipment Specifications

Hand Protection Chemical-resistant gloves
Nitrile or other appropriate

material.

Eye Protection
Safety glasses with side

shields or goggles
Must be worn at all times.

Face Protection Face shield

Recommended when handling

larger quantities or if there is a

risk of splashing.

Respiratory Protection Dust mask

A type N95 (US) or equivalent

respirator is recommended,

especially when handling the

powder form.[3]

Body Protection Laboratory coat
Should be worn to protect skin

and clothing.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of N-(3-Oxodecanoyl)-L-homoserine lactone from

receipt to use in experiments.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, well-ventilated area at -20°C.[1]

[3][4]

Protect from light and moisture.[4]

Preparation for Use:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of dust or aerosols.[1]
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Before handling, ensure all required PPE is correctly worn.

Allow the container to reach room temperature before opening to prevent condensation.

Weighing and Solution Preparation:

Handle the solid powder carefully to minimize dust generation.

Use appropriate tools (e.g., spatula, weigh paper) for transferring the compound.

If preparing a solution, add the solvent slowly to the compound to avoid splashing. This

compound is soluble in chloroform.[4]

Experimental Use:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory area where this compound is being handled.

[1]

Wash hands thoroughly after handling.[1]

Accidental Release:

In case of a spill, ensure the area is well-ventilated.

Wear full personal protective equipment.[1]

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.[1]

Clean the spill area thoroughly with a suitable solvent.

Disposal Plan
All waste containing N-(3-Oxodecanoyl)-L-homoserine lactone must be treated as

hazardous waste and disposed of according to institutional and local regulations.
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Waste Collection:

Collect all contaminated materials (e.g., gloves, weigh paper, pipette tips) in a designated,

labeled hazardous waste container.

Unused compound and solutions should also be collected in a sealed, properly labeled

hazardous waste container.

Disposal Procedure:

Dispose of the contents and the container at an approved waste disposal plant.[1]

Do not dispose of this material into the environment, as it is very toxic to aquatic life with

long-lasting effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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